Cas no 57834-17-0 (1,4-Benzenedicarboxylic acid, 2-(2-phenylethyl)-)
57834-17-0 structure
Product Name:1,4-Benzenedicarboxylic acid, 2-(2-phenylethyl)-
CAS No:57834-17-0
MF:C16H14O4
MW:270.279964923859
CID:344016
PubChem ID:12525849
Update Time:2025-04-19
1,4-Benzenedicarboxylic acid, 2-(2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenedicarboxylic acid, 2-(2-phenylethyl)-
- 2-(2-phenylethyl)terephthalic acid
- DTXSID00501360
- 2-(2-Phenylethyl)benzene-1,4-dicarboxylic acid
- 57834-17-0
- SCHEMBL11598778
-
- Inchi: 1S/C16H14O4/c17-15(18)13-8-9-14(16(19)20)12(10-13)7-6-11-4-2-1-3-5-11/h1-5,8-10H,6-7H2,(H,17,18)(H,19,20)
- InChI Key: VRFBWIZDEHGFKI-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(C(=O)O)=CC=1CCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 270.08922
- Monoisotopic Mass: 270.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.6
1,4-Benzenedicarboxylic acid, 2-(2-phenylethyl)- Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
57834-17-0 (1,4-Benzenedicarboxylic acid, 2-(2-phenylethyl)-) Related Products
- 3158-74-5(2-Cyclopropylbenzoic acid)
- 612-19-1(2-Ethylbenzoic acid)
- 4890-85-1(2-Bibenzylcarboxylic acid)
- 612-35-1(2-Benzylbenzoic acid)
- 2360-45-4(2-Propionylbenzoic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk